Cas no 298700-57-9 ((-)-egcg-4'-o-me)

• Product Name: (-)-egcg-4'-o-me
• CAS No: 298700-57-9
• MF: C₂₃H₂₀O₁₁
• MW: 472.398307800293
• CID: 915771
• PubChem ID: 23583011
• Update Time: 2025-04-19

(-)-egcg-4'-o-me Chemical and Physical Properties

Names and Identifiers

• (-)-egcg-4'-o-me
• (-)-EPIGALLOCATECHIN-4'-O-METHYL ETHER GALLATE
• SCHEMBL13337026
• CHEBI:70256
• CHEMBL1093050
• Q27138595
• [(2R,3R)-2-(3,5-dihydroxy-4-methoxyphenyl)-5,7-dihydroxy-3,4-dihydro-2H-chromen-3-yl] 3,4,5-trihydroxybenzoate
• 298700-57-9
• 4'-O-methylepigallocatechin-3-O-gallate

• Inchi： 1S/C23H20O11/c1-32-22-16(28)2-9(3-17(22)29)21-19(8-12-13(25)6-11(24)7-18(12)33-21)34-23(31)10-4-14(26)20(30)15(27)5-10/h2-7,19,21,24-30H,8H2,1H3/t19-,21-/m1/s1
• InChI Key： NPUWDJQZPQKPAA-TZIWHRDSSA-N
• SMILES： O1C2C=C(C=C(C=2C[C@H]([C@H]1C1C=C(C(=C(C=1)O)OC)O)OC(C1C=C(C(=C(C=1)O)O)O)=O)O)O

Computed Properties

• Exact Mass: 472.10100
• Monoisotopic Mass: 472.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 186A^2
• XLogP3: 2.6

Experimental Properties

• PSA: 186.37000
• LogP: 2.53620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavan-3-ols
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavans Flavan-3-ols